Cas no 1936171-85-5 (1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde
• CAS No: 1936171-85-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5708075
• PubChem ID: 131189800
• Update Time: 2025-05-22

1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde
• EN300-1623325
• 1936171-85-5

• Inchi： 1S/C11H18O2/c12-8-11(6-1-2-7-11)9-4-3-5-10(9)13/h8-10,13H,1-7H2
• InChI Key： WNPLSYHBNMNVNX-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1(C=O)CCCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde

Comprehensive Guide to 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde (CAS No. 1936171-85-5): Properties, Applications, and Market Insights

1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde (CAS No. 1936171-85-5) is a specialized cyclopentane-based aldehyde with unique structural features that make it valuable in organic synthesis and pharmaceutical research. This compound, characterized by its hydroxycyclopentyl and carbaldehyde functional groups, has garnered attention for its potential applications in drug discovery and fine chemical manufacturing. In this article, we explore its chemical properties, synthesis methods, applications, and emerging trends in the market.

The molecular structure of 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde includes a cyclopentane ring substituted with a hydroxyl group at the 2-position and a formyl group (aldehyde) at the 1-position of another cyclopentane ring. This bifunctional nature allows it to serve as a versatile building block in organic chemistry. Researchers often inquire about its solubility, stability, and reactivity, which are critical for its use in multi-step synthetic pathways. Recent studies highlight its role in the synthesis of chiral intermediates, a hot topic in asymmetric catalysis and medicinal chemistry.

One of the most searched questions about CAS No. 1936171-85-5 relates to its synthetic routes. The compound can be prepared via oxidation of 1-(2-hydroxycyclopentyl)cyclopentanol or through Grignard reactions involving cyclopentane derivatives. Its aldehyde group is particularly reactive, enabling condensation reactions to form Schiff bases or heterocyclic compounds, which are pivotal in developing new bioactive molecules. The demand for such high-purity aldehydes has risen due to their utility in peptide synthesis and flavor/fragrance industries.

In pharmaceutical applications, 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde is explored as a precursor for prostaglandin analogs and anti-inflammatory agents. Its stereochemistry is of particular interest, as slight modifications can lead to significant changes in biological activity. With the growing focus on green chemistry, researchers are also investigating eco-friendly catalytic methods to produce this compound, aligning with global sustainability trends.

The market for cyclopentane derivatives like 1936171-85-5 is expanding, driven by advancements in custom synthesis and contract research organizations (CROs). Companies specializing in high-value intermediates are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical industries. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with stringent regulatory standards.

For researchers and industry professionals, understanding the storage conditions of 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde is crucial. It is recommended to store the compound in a cool, dry place under inert atmosphere to prevent degradation. Safety data sheets (SDS) provide detailed guidelines on handling, emphasizing the use of personal protective equipment (PPE) during laboratory procedures.

In conclusion, 1-(2-Hydroxycyclopentyl)cyclopentane-1-carbaldehyde (CAS No. 1936171-85-5) represents a promising compound with multifaceted applications. Its role in drug development, material science, and specialty chemicals underscores its importance in modern chemistry. As innovation continues, this cyclopentane aldehyde is poised to play a pivotal role in addressing challenges in healthcare and sustainable manufacturing.